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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) sulfide

Cat. No.: B1581568

This guide provides core information on the chemical properties of Bis(2-mercaptoethyl)
sulfide, a compound of interest for researchers, scientists, and professionals in drug
development.

Core Molecular Data

Bis(2-mercaptoethyl) sulfide is a thiol compound with the systematic IUPAC name 2-(2-
sulfanylethylsulfanyl)ethanethiol.[1] It is also known by several synonyms, including 2,2'-
Thiodiethanethiol and 3-Thia-1,5-pentanedithiol.[1][2] The compound is a liquid at room
temperature with a characteristic stench.[2]

Quantitative Molecular Information

The fundamental molecular properties of Bis(2-mercaptoethyl) sulfide are summarized in the
table below. This data is essential for a variety of experimental and theoretical applications,
including reaction stoichiometry, analytical characterization, and computational modeling.
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Property Value Citations
Molecular Formula C4H10S3 [1][2]13]
Molecular Weight 154.3 g/mol [1]
Molecular Weight (Alternate) 154.32 g/mol [2][4]

Molecular Weight (Alternate) 154.30 g/mol

CAS Registry Number 3570-55-6 [11[2113][5]

Molecular Structure and Connectivity

The structural formula of Bis(2-mercaptoethyl) sulfide reveals a central sulfide bridge
connecting two mercaptoethyl groups. This arrangement of sulfur atoms is key to its chemical
reactivity and potential applications. The following diagram illustrates the logical connectivity of
the atoms within the molecule.

Molecular Connectivity of Bis(2-mercaptoethyl) sulfide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1581568#bis-2-mercaptoethyl-sulfide-molecular-weight-and-formula
https://www.benchchem.com/product/b1581568#bis-2-mercaptoethyl-sulfide-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

